Cas no 71888-57-8 (1-Pyrrolidinepentanenitrile)
1-Pyrrolidinepentanenitrile structure
Product Name:1-Pyrrolidinepentanenitrile
1-Pyrrolidinepentanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-Pyrrolidinepentanenitrile
- 5-pyrrolidin-1-ylpentanenitrile
- pyrrolidine-1-valeronitrile
- 1-Pyrrolidinevaleronitrile
- 5-(pyrrolidin-1-yl)-pentanenitrile
- AC1L3XO6
- AC1Q4S8N
- AG-G-82410
- NSC96979
- SureCN149979
- EINECS 276-146-6
- SCHEMBL149979
- NCGC00246905-01
- NSC-96979
- SMR000528451
- A1-63964
- 71888-57-8
- NSC 96979
- NS00061544
- MLS000736980
- ZNX3HAT3CL
- CHEMBL1525379
- DTXSID20222146
- AKOS009058729
- UNII-ZNX3HAT3CL
- 5-(PYRROLIDIN-1-YL)PENTANENITRILE
-
- Inchi: 1S/C9H16N2/c10-6-2-1-3-7-11-8-4-5-9-11/h1-5,7-9H2
- InChI Key: VZTHTEUIDBTOLX-UHFFFAOYSA-N
- SMILES: N1(CCCCC#N)CCCC1
Computed Properties
- Exact Mass: 152.13148
- Monoisotopic Mass: 152.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27A^2
- XLogP3: 1.2
Experimental Properties
- Density: 0.949
- Boiling Point: 269.3°C at 760 mmHg
- Flash Point: 109.9°C
- Refractive Index: 1.475
- PSA: 27.03
- LogP: 1.71398
1-Pyrrolidinepentanenitrile Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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